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Compound of Interest

Compound Name: BCM-599

Cat. No.: B13432353

Get Quote

ABBV-599 is a novel, fixed-dose combination of elsubrutinib, a Bruton's tyrosine kinase (BTK)

inhibitor, and upadacitinib, a Janus kinase (JAK) inhibitor.[1] It has been investigated for the

treatment of autoimmune diseases such as rheumatoid arthritis and systemic lupus

erythematosus (SLE).[1][3] The rationale for this combination is to target multiple, non-

overlapping signaling pathways involved in the pathophysiology of these diseases.[4]

Signaling Pathways of ABBV-599 Components
The therapeutic effect of ABBV-599 is derived from the combined action of its two components

on distinct intracellular signaling cascades that are crucial for immune cell function.

Elsubrutinib (BTK Inhibitor): Bruton's tyrosine kinase is a key enzyme in the B-cell receptor

signaling pathway. Inhibition of BTK interferes with B-cell proliferation, differentiation, and

antibody production, which are central to the pathology of many autoimmune diseases.

Upadacitinib (JAK Inhibitor): Janus kinases are a family of enzymes that transduce cytokine-

mediated signals. A variety of pro-inflammatory cytokines rely on the JAK-STAT signaling

pathway. By inhibiting JAKs, upadacitinib dampens the inflammatory response driven by

these cytokines.

Below is a diagram illustrating the targeted signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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